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Compound of Interest

Compound Name: Methyl 6-bromo-2-naphthoate

Cat. No.: B032240 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Methyl 6-bromo-2-naphthoate. Adherence to these

procedures is critical for ensuring personal safety and environmental compliance.

Chemical Identifier:

Name: Methyl 6-bromo-2-naphthoate

CAS Number: 33626-98-1

Molecular Formula: C₁₂H₉BrO₂[1]

Appearance: Beige powder or solid[2]

Hazards: Causes skin irritation.[3] Harmful to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure during handling. The selection of PPE

should be based on a thorough risk assessment of the specific laboratory procedures being

performed.

Table 1: Recommended Personal Protective Equipment
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Protection Type Equipment Specification Purpose & Notes

Hand Protection

Viton/Butyl rubber gloves or

double-gloving with nitrile for

incidental contact.

Standard nitrile gloves offer

poor resistance to halogenated

hydrocarbons and aromatic

compounds.[4][5][6] For

extended contact, Viton or

butyl rubber are

recommended.[2][7] Always

inspect gloves before use and

wash hands after removal.[7]

Eye & Face Protection

Chemical safety goggles

meeting ANSI Z87.1 or EN166

standards.[2][8]

A face shield should be worn in

conjunction with goggles if

there is a significant risk of

splashing.[9]

Body Protection Laboratory coat.

A standard lab coat is sufficient

for handling small quantities.

Ensure it is fully buttoned.

Respiratory Protection
Type N95 (US) dust mask or

equivalent.

Recommended when handling

the solid powder to avoid

inhalation of dust particles.[4]

[10] All handling of the solid

should be performed in a

certified chemical fume hood.

[8]

Operational Plan: Step-by-Step Handling Procedure
All operations should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[3][8]

Preparation:

Read and understand the Safety Data Sheet (SDS) for Methyl 6-bromo-2-naphthoate.

Ensure a chemical spill kit is readily accessible.
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Designate a specific area within the fume hood for the handling procedure.

Prepare and label all necessary equipment and waste containers beforehand.

Handling the Solid:

Don the required PPE as specified in Table 1.

Carefully weigh the desired amount of Methyl 6-bromo-2-naphthoate powder in the fume

hood to minimize dust generation.[3]

If transferring the solid, use appropriate tools (e.g., spatula) to avoid spills.

Keep the container tightly closed when not in use.[2][3]

Post-Handling:

Decontaminate the work area with soap and water or another appropriate cleaning agent.

[8]

Carefully remove PPE, avoiding self-contamination. Contaminated disposable gloves and

other solid waste should be placed in the designated solid halogenated waste container.

Wash hands thoroughly with soap and water after completing the work.

Disposal Plan: Waste Segregation and Disposal
Proper waste segregation is crucial for safety and environmental protection. Halogenated

organic compounds must be disposed of as hazardous waste and kept separate from non-

halogenated waste streams.[1][3][11]

Table 2: Waste Disposal Plan
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Waste Type Container & Labeling Disposal Procedure

Solid Waste
Sealable, clearly labeled

hazardous waste container.

Includes contaminated gloves,

weighing paper, and other

disposable lab supplies. Label

as "Hazardous Waste: Solid

Halogenated Organic Waste"

and list Methyl 6-bromo-2-

naphthoate as a component.[3]

[12]

Liquid Waste

Sealable, chemically resistant

hazardous waste container

(e.g., glass or polyethylene).

Includes unused solutions or

reaction mixtures containing

Methyl 6-bromo-2-naphthoate.

Label as "Hazardous Waste:

Liquid Halogenated Organic

Waste" and list all chemical

components with approximate

percentages.[8][13]

Aqueous Waste
Separate, labeled hazardous

waste container.

Aqueous solutions from

extractions or washes that may

contain traces of the

compound. Label as

"Hazardous Waste: Aqueous

Halogenated Organic Waste".

[3] Do not dispose of down the

drain.[13]

Final Disposal: All waste containers must be stored in a designated satellite accumulation area

within the laboratory, using secondary containment for liquids.[12] Arrange for pickup and

disposal through your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor.[12]

Visual Workflow Diagrams
The following diagrams illustrate the key procedural workflows for handling and disposing of

Methyl 6-bromo-2-naphthoate.
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3. Post-Handling Phase
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Caption: Procedural workflow for safely handling Methyl 6-bromo-2-naphthoate.
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Caption: Waste segregation and disposal pathway for Methyl 6-bromo-2-naphthoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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